Cas no 59987-43-8 (Adenosine, 5'-chloro-5'-deoxy-N,N-dimethyl-)

• Product Name: Adenosine, 5'-chloro-5'-deoxy-N,N-dimethyl-
• CAS No: 59987-43-8
• MF: C₁₂H₁₆ClN₅O₃
• MW: 313.740140914917
• CID: 336617
• PubChem ID: 71442564
• Update Time: 2025-04-19

Adenosine, 5'-chloro-5'-deoxy-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 5'-chloro-5'-deoxy-N,N-dimethyl-
• (2S,3S,4R,5R)-2-(chloromethyl)-5-[6-(dimethylamino)purin-9-yl]oxolane-3,4-diol
• DTXSID50851448
• 5'-Chloro-5'-deoxy-N,N-dimethyladenosine
• (2S,3S,4R,5R)-2-(Chloromethyl)-5-(6-(dimethylamino)-9H-purin-9-yl)tetrahydrofuran-3,4-diol
• 59987-43-8

• Inchi： 1S/C12H16ClN5O3/c1-17(2)10-7-11(15-4-14-10)18(5-16-7)12-9(20)8(19)6(3-13)21-12/h4-6,8-9,12,19-20H,3H2,1-2H3/t6-,8-,9-,12-/m1/s1
• InChI Key： KLHFNUBNTSXJOK-WOUKDFQISA-N
• SMILES： ClC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(=NC=NC2=3)N(C)C)O1)O)O

Computed Properties

• Exact Mass: 313.09438
• Monoisotopic Mass: 313.0941671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• PSA: 96.53